N-(4-chlorophenyl)-2-[[4-(4-methoxyphenyl)-5-[(1-methyl-2-pyrrolyl)methyl]-1,2,4-triazol-3-yl]thio]acetamide
Overview
Description
N-(4-chlorophenyl)-2-[[4-(4-methoxyphenyl)-5-[(1-methyl-2-pyrrolyl)methyl]-1,2,4-triazol-3-yl]thio]acetamide is a member of triazoles.
Scientific Research Applications
Radiosynthesis and Herbicide Safeners
Radiosynthesis techniques have been applied to chloroacetanilide herbicides and dichloroacetamide safeners, emphasizing the importance of high specific activity compounds in studying their metabolism and mode of action. This approach could be relevant for investigating similar compounds, including our target molecule, to understand its biological interactions and potential uses in agriculture or environmental science (Latli & Casida, 1995).
Metabolic Studies and Carcinogenicity
Comparative metabolism studies of chloroacetamide herbicides in human and rat liver microsomes highlight the pathway to carcinogenic compounds through metabolic activation. Research on the target compound could explore similar metabolic pathways and interactions with enzymes, contributing to the understanding of its safety and potential toxicological effects (Coleman et al., 2000).
Anticancer and Antimicrobial Activity
Synthesis of new analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines, including compounds with structures related to the target molecule, has shown promising anticancer and antimicrobial activities. Such studies indicate potential applications in developing new therapeutic agents (Kumar et al., 2019).
Enzyme Inhibition
Research into compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide, which share a partial structure with the target compound, has shown significant lipase and α-glucosidase inhibition. These findings suggest potential applications in treating diseases related to these enzymes, such as diabetes or obesity (Bekircan et al., 2015).
Spectroscopic and Quantum Mechanical Studies
Studies on bioactive benzothiazolinone acetamide analogs have employed spectroscopic and quantum mechanical methods to analyze molecular interactions, ligand-protein interactions, and photovoltaic efficiency. Such approaches could be applied to the compound for exploring its electronic properties, potential as a photosensitizer in solar cells, and biological interactions (Mary et al., 2020).
Properties
IUPAC Name |
N-(4-chlorophenyl)-2-[[4-(4-methoxyphenyl)-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClN5O2S/c1-28-13-3-4-19(28)14-21-26-27-23(29(21)18-9-11-20(31-2)12-10-18)32-15-22(30)25-17-7-5-16(24)6-8-17/h3-13H,14-15H2,1-2H3,(H,25,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCWUCLWJFGDLEY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1CC2=NN=C(N2C3=CC=C(C=C3)OC)SCC(=O)NC4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClN5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.